LogP Differentiation: Lower Lipophilicity vs. 2-Fluoro-6-(isobutylamino)benzonitrile Impacts Formulation and Permeability Predictions
The free base of 5-(1-amino-2-methylpropyl)-2-fluorobenzonitrile exhibits a calculated LogP of 2.35, which is 0.34 log units lower than that of the regioisomeric analog 2-fluoro-6-[(2-methylpropyl)amino]benzonitrile (LogP 2.69) . This difference, although moderate, places the target compound closer to the optimal lipophilicity range for CNS drug candidates (LogP 2–3) and may translate into measurably distinct solubility and permeability characteristics in formulation development .
| Evidence Dimension | Octanol-water partition coefficient (LogP, calculated) |
|---|---|
| Target Compound Data | LogP = 2.35 (free base) |
| Comparator Or Baseline | 2-Fluoro-6-[(2-methylpropyl)amino]benzonitrile (CAS 1154728-70-7); LogP = 2.69 |
| Quantified Difference | ΔLogP = -0.34 (target compound is less lipophilic) |
| Conditions | Calculated LogP values sourced from vendor technical datasheets (LeYan and Fluorochem). |
Why This Matters
For procurement decisions in CNS-targeted or solubility-critical projects, a 0.34 log unit lower LogP can significantly influence predicted blood-brain barrier penetration and aqueous solubility, providing a quantitative basis for selecting this compound over the 6-substituted isomer.
